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Compound of Interest

Compound Name: (+)-Carazolol

Cat. No.: B1625958 Get Quote

The proper disposal of (+)-Carazolol, a potent beta-adrenergic blocker, is crucial for

maintaining laboratory safety and ensuring environmental protection. As a substance classified

with multiple health hazards, adherence to established protocols is not merely a matter of

regulatory compliance but a fundamental aspect of responsible scientific practice. This guide

provides detailed, step-by-step procedures for the safe handling and disposal of (+)-Carazolol
waste in a research environment.

Hazard Profile and Regulatory Information
(+)-Carazolol is recognized as a hazardous substance, and its handling and disposal are

governed by stringent regulations. It is imperative to consult your institution's Environmental

Health and Safety (EHS) department for specific local and national requirements. The primary

disposal directive, as stated in multiple safety data sheets (SDS), is to "Dispose of

contents/container to an approved waste disposal plant" (P501).[1] Do not dispose of Carazolol

down the drain or in regular trash, as it can be very toxic to aquatic life and contaminate

groundwater systems.[1][2]

The following table summarizes the key hazard classifications for (+)-Carazolol based on the

Globally Harmonized System (GHS).
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Hazard Category GHS Classification Hazard Statement

Acute Toxicity Acute Tox. 3 (Oral) H301: Toxic if swallowed.[1]

Skin Irritation Skin Irrit. 2
H315: Causes skin irritation.[1]

[3]

Eye Irritation Eye Irrit. 2 / 2A
H319: Causes serious eye

irritation.[1][3]

Respiratory Irritation STOT SE 3
H335: May cause respiratory

irritation.[1][3]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the collection and disposal of (+)-
Carazolol waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE): Before handling Carazolol waste, ensure you are

wearing appropriate PPE. This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or protective clothing to prevent skin contact.[3]

2. Waste Segregation and Collection:

Solid Waste: Collect unused or expired (+)-Carazolol powder, contaminated weigh boats,

and disposable lab supplies (e.g., pipette tips, wipes) in a dedicated, properly labeled

hazardous waste container.[4] The container must be made of a compatible material (e.g.,

polyethylene) and have a secure, leak-proof lid.[5]

Liquid Waste: Collect solutions containing (+)-Carazolol in a separate, sealed, and clearly

labeled hazardous liquid waste container.[4] Do not mix with other incompatible waste

streams.
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Empty Containers: An empty container that held (+)-Carazolol must be managed as

hazardous waste unless triple-rinsed. The rinsate from this process must be collected and

disposed of as hazardous liquid waste.[6]

3. Labeling the Waste Container: Proper labeling is critical for safety and regulatory

compliance. The waste container label must include:

The words "Hazardous Waste".[5]

The full chemical name: "(+)-Carazolol". Avoid using abbreviations or chemical formulas.[5]

A clear indication of the hazards (e.g., "Toxic," "Irritant").

The date when waste was first added to the container (accumulation start date).[5]

The name and contact information of the principal investigator or laboratory manager.[5]

4. Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[7][8]

The SAA must be at or near the point of waste generation and under the control of the

laboratory personnel.[7][8]

Ensure the container is kept closed at all times except when adding waste.[6]

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic (P-

listed) waste in an SAA.[7][8] Once this limit is reached, the waste must be removed by EHS

within three days.

5. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowed time

(typically up to 12 months, but check with your institution), contact your institution's EHS

department to schedule a pickup.[7][8]
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Do not attempt to transport the hazardous waste yourself. Trained EHS professionals will

handle the collection and transfer to a licensed hazardous waste disposal facility for final

treatment, typically via incineration.[9]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of (+)-Carazolol
waste in a laboratory setting.
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Workflow for (+)-Carazolol Waste Disposal
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Caption: Step-by-step workflow for the safe disposal of (+)-Carazolol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1625958?utm_src=pdf-custom-synthesis
https://www.cpachem.com/msds?num=SB65599&dnl=sd_-_Carazolol_CAS_57775-29-8_%28SB65599%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman57775-29-8.pdf
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1625958#carazolol-proper-disposal-procedures
https://www.benchchem.com/product/b1625958#carazolol-proper-disposal-procedures
https://www.benchchem.com/product/b1625958#carazolol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1625958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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